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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (tert-
Butyldimethylsilyloxy)acetaldehyde, a versatile bifunctional reagent widely employed in
organic synthesis. This document outlines its chemical and physical properties, detailed
guidelines for safe handling and storage, and protocols for its synthesis and common
applications. Particular emphasis is placed on its stability, potential hazards, and analytical
characterization to ensure its effective and safe use in research and development settings,
including pharmaceutical drug discovery.

Chemical and Physical Properties

(tert-Butyldimethylsilyloxy)acetaldehyde, also known as 2-(tert-
butyldimethylsilyloxy)acetaldehyde, is a colorless to light straw-colored liquid. The presence
of a sterically hindered tert-butyldimethylsilyl (TBDMS) ether protecting group and a reactive
aldehyde functionality makes it a valuable building block in the synthesis of complex organic
molecules.[1][2]

Table 1: Physical and Chemical Properties of (tert-Butyldimethylsilyloxy)acetaldehyde
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Property Value Reference(s)
CAS Number 102191-92-4 [2][3]
Molecular Formula CsH1s02Si [3114]
Molecular Weight 174.31 g/mol [3]
Appearance Clear col.orl.ess to straw 4]

colored liquid
Boiling Point 165-167 °C (lit.)
Density 0.915 g/mL at 25 °C (lit.)

Refractive Index (n20/D)

1.432 (lit.)

Flash Point

60 °C (140 °F) - closed cup

Solubility

No data available, but
expected to be soluble in

common organic solvents.

Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of (tert-

Butyldimethylsilyloxy)acetaldehyde and to ensure laboratory safety.

Handling

(tert-Butyldimethylsilyloxy)acetaldehyde is a flammable liquid and an irritant.[3] All handling

should be performed in a well-ventilated fume hood. Appropriate personal protective equipment

(PPE) must be worn.

o Eye Protection: Chemical safety goggles and a face shield are required.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

» Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.
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o Respiratory Protection: If working outside of a fume hood or in case of a spill, a respirator
with an appropriate organic vapor cartridge is necessary.

Precautions:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use explosion-proof electrical, ventilating, and lighting equipment.

Take precautionary measures against static discharge.

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Storage

(tert-Butyldimethylsilyloxy)acetaldehyde should be stored in a cool, dry, and well-ventilated
area, away from incompatible materials.

o Storage Temperature: 2-8°C is the recommended storage temperature.
o Container: Keep the container tightly closed to prevent exposure to moisture and air.

 Inert Atmosphere: For long-term storage, blanketing with an inert gas such as argon or
nitrogen is recommended to prevent potential oxidation or degradation.

Stability and Reactivity
Stability

The TBDMS ether group provides significant stability compared to a free hydroxyl group,
particularly under neutral and basic conditions. However, it is susceptible to cleavage under
acidic conditions and in the presence of fluoride ion sources. The aldehyde functionality is
prone to oxidation and polymerization.

Incompatible Materials

To prevent hazardous reactions, avoid contact with the following:
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o Strong Oxidizing Agents: Can lead to vigorous reactions and potential fire.
e Strong Acids: Will cleave the silyl ether bond.
e Strong Bases: Can catalyze aldol condensation or other reactions.

e Fluoride lon Sources (e.g., Tetra-n-butylammonium fluoride - TBAF): Will readily cleave the
silyl ether.

o Metals: Aldehydes can react with certain metals.

Hazardous Decomposition Products

While specific data for this compound is limited, thermal decomposition of similar aldehydes
can produce carbon monoxide, carbon dioxide, and other toxic fumes and gases.[5][6]

Experimental Protocols
Synthesis of (tert-Butyldimethylsilyloxy)acetaldehyde

A common method for the preparation of (tert-Butyldimethylsilyloxy)acetaldehyde is the
Swern oxidation of 2-((tert-butyldimethylsilyl)oxy)ethanol.

Reaction Scheme:
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2-((tert-butyldimethylsilyl)oxy)ethanol Swern Oxidation

S

(tert-Butyldimethylsilyloxy)acetaldehyde

1. Oxalyl chloride, DMSO, CH2CI2, -78 °C
2. Triethylamine

Reactants Products

I
T
|
|

(Carbethoxymethylene)triphenylphosphorane |--F—----- P> Triphenylphosphine oxide

(tert-Butyldimethylsilyloxy)acetaldehyde Ethyl 4-(tert-butyldimethylsilyloxy)but-2-enoate

Inputs

Aqueous NaOH Acetone (in excess) (tert-Butyldimethylsilyloxy)acetaldehyde

Reaction Steps

y

Enolate Formation
(from Acetone)

Dehydration (optional, with heat)

Heat
Outputs
P> Nucleophilic Attack |- B-Hydroxy Ketone a,B-Unsaturated Ketone
Protonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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